1-[3-(Octyloxy)propyl]azepan-2-one

• CAS No.: 112832-98-1
• Molecular Formula: C17H33NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 1-(3-octoxypropyl)azepan-2-one
• InChI: InChI=1S/C17H33NO2/c1-2-3-4-5-6-10-15-20-16-11-14-18-13-9-7-8-12-17(18)19/h2-16H2,1H3
• InChI Key: BOEAMUSLCKJGKW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOCCCN1CCCCCC1=O

Description

1-[3-(Octyloxy)propyl]azepan-2-one is a useful research compound. Its molecular formula is C17H33NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 0.93 g of 60% sodium hydride and 100 ml of dry toluene was incorporated dropwise with 3.00 g of n-octyl alcohol, heated under reflux for one hour, thereafter incorporated with 14.1 g of 1,3-dibromopropane, further refluxed for 12 hours and then filtered to remove insoluble materials to obtain a filtrate. The thus obtained filtrate was washed with water, dried, freed from the solvent by distillation off and then finally distilled to obtain a colorless transparent substance. 4.59 g of the thus obtained substance was added to a mixture of 2.07 g of azacycloheptane-2-one, 0.80 g of 60% sodium hydride and 150 ml of dry toluene, after which the whole was refluxed for 12 hours and then filtered to remove insoluble materials to obtain a filtrate. The thus obtained filtrate was washed with water, dried, freed from the solvent by distillation off at reduced pressure and then finally distilled to obtain 3.60 g of colorless 1-[3-(n-octyloxy) propyl] azacycloheptane-2-one having the following appearance, column temperature and analysis: